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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-6-methylphenol

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical entities is paramount. This document

provides a detailed overview of the molecular formula and weight of 2-Ethyl-6-methylphenol,
a compound of interest in various chemical and pharmaceutical research areas.

Core Molecular Data
2-Ethyl-6-methylphenol is an aromatic organic compound.[1] Its fundamental molecular

attributes are summarized below, providing a quantitative foundation for experimental design

and chemical synthesis. The molecular weight is a critical parameter for stoichiometric

calculations in reactions, preparation of solutions of known molarity, and for analytical

techniques such as mass spectrometry.

Parameter Value Reference

Molecular Formula C₉H₁₂O [1][2][3][4]

Molecular Weight 136.19 g/mol [1][2][3]

CAS Number 1687-64-5 [2][4][5]

The molecular formula, C₉H₁₂O, dictates the elemental composition and, consequently, the

exact mass and molecular weight of the compound.
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Caption: Logical flow from chemical structure to molecular weight.

Experimental Determination of Molecular Weight
While the molecular weight can be calculated from the molecular formula, its experimental

verification is a cornerstone of compound identification and purity assessment. Mass

spectrometry is the definitive technique for this purpose.

Protocol: Molecular Weight Determination by
Electrospray Ionization Mass Spectrometry (ESI-MS)
This protocol outlines a standard procedure for confirming the molecular weight of 2-Ethyl-6-
methylphenol.

Objective: To experimentally determine the mass-to-charge ratio (m/z) of 2-Ethyl-6-
methylphenol and confirm its molecular weight.

Materials:
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2-Ethyl-6-methylphenol sample (≥97% purity)[5]

Methanol (HPLC-grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)

Calibrant solution (e.g., sodium trifluoroacetate cluster)

Instrumentation:

High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an

Electrospray Ionization (ESI) source.

Syringe pump or liquid chromatography system for sample introduction.

Procedure:

1. Sample Preparation: Prepare a 1 mg/mL stock solution of 2-Ethyl-6-methylphenol in
methanol. From this, create a dilute working solution of approximately 10 µg/mL in a 50:50

methanol:water solution containing 0.1% formic acid. The acid facilitates protonation.

2. Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's

protocol using the appropriate calibrant solution to ensure high mass accuracy.

3. Ionization: Set the ESI source to positive ion mode. The phenol group can be protonated

to form [M+H]⁺ ions. Typical source parameters would be:

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Gas Flow: 600 L/hr

4. Sample Infusion: Infuse the working solution into the mass spectrometer at a flow rate of

5-10 µL/min using a syringe pump.
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5. Data Acquisition: Acquire mass spectra over a range that includes the expected m/z value

(e.g., m/z 100-300). The expected ion for 2-Ethyl-6-methylphenol (C₉H₁₂O, MW =

136.19) would be the protonated molecule [M+H]⁺ at an m/z of approximately 137.19.

6. Data Analysis: Process the acquired spectrum to identify the peak corresponding to the

[M+H]⁺ ion. The high-resolution instrument will provide a measured mass accurate to

several decimal places, allowing for confirmation of the elemental composition.

Sample Preparation
(10 µg/mL in MeOH/H₂O)

Infusion & Ionization
(Positive ESI Mode)

Instrument Calibration

Mass Spectrum Acquisition
(m/z 100-300)

Data Analysis
(Identify [M+H]⁺ Peak)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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